1-ethyl-4-iodo-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid
Overview
Description
1-ethyl-4-iodo-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid (EIPC) is a pyrazole derivative that has been studied extensively in the laboratory due to its potential application in various scientific research fields. The purpose of
Scientific Research Applications
Synthesis of Condensed Pyrazoles
Research by Arbačiauskienė et al. (2011) explored the use of ethyl 5- and 3-triflyloxy-1H-pyrazole-4-carboxylates as precursors in cross-coupling reactions to synthesize condensed pyrazoles, including pyrano[4,3-c]pyrazol-4-ones and pyrazolo[4,3-c]pyridin-4-ones. This approach is significant for the development of complex pyrazole frameworks that can have diverse applications in medicinal chemistry and materials science (Eglė Arbačiauskienė, G. Vilkauskaitė, A. Šačkus, W. Holzer, 2011).
Novel Pyrazolo[3,4-b]pyridine Synthesis
Ghaedi et al. (2015) demonstrated an efficient method for synthesizing novel ethyl-1,3,4-triphenyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylate products through the condensation of pyrazole-5-amine derivatives and activated carbonyl groups. The process yields new N-fused heterocycle products, showcasing the versatility of pyrazole derivatives in creating heterocyclic compounds with potential pharmacological properties (Aseyeh Ghaedi, G. Bardajee, A. Mirshokrayi, M. Mahdavi, A. Shafiee, T. Akbarzadeh, 2015).
Development of Pyrazole Derivatives
Matichuk et al. (2009) explored reactions leading to the formation of 3-(3-ethoxycarbonyl-1-phenyl-1H-pyrazol-4-yl)propenic acid and its derivatives. These compounds have potential in creating novel pharmaceutical agents through further functionalization and testing for biological activities (V. Matiichuk, M. A. Potopnyk, N. D. Obushak, 2009).
NLO Material Development
Chandrakantha et al. (2013) synthesized a series of N-substituted-5-phenyl-1H-pyrazole-4-ethyl carboxylates, investigating their potential as optical non-linear (NLO) materials. This research is crucial for the development of new materials for optical limiting applications, demonstrating the functional versatility of pyrazole derivatives in material science (B. Chandrakantha, A. Isloor, K. Sridharan, R. Philip, P. Shetty, M. Padaki, 2013).
Antimicrobial and Anticancer Agents
Hafez et al. (2016) reported on the synthesis of pyrazole derivatives, including those derived from ethyl 4-amino-3-(4-chlorophenyl)-pyrazol-5-carboxylate, and evaluated them for antimicrobial and anticancer activities. This study underscores the significance of pyrazole derivatives in the search for new therapeutic agents with antimicrobial and anticancer properties (H. Hafez, Abdel-Rhman B. A. El-Gazzar, S. Al-Hussain, 2016).
properties
IUPAC Name |
2-ethyl-4-iodo-5-pyrazin-2-ylpyrazole-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9IN4O2/c1-2-15-9(10(16)17)7(11)8(14-15)6-5-12-3-4-13-6/h3-5H,2H2,1H3,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HDGSKQJQNIJVST-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=C(C(=N1)C2=NC=CN=C2)I)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9IN4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-ethyl-4-iodo-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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